1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol

• Molecular Formula: C18H24F7NO
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 1-[2,6-bis(2-methylprop-2-enyl)-3,6-dihydro-2H-pyridin-1-yl]-3,3,4,4,5,5,5-heptafluoropentan-2-ol
• InChI: InChI=1S/C18H24F7NO/c1-11(2)8-13-6-5-7-14(9-12(3)4)26(13)10-15(27)16(19,20)17(21,22)18(23,24)25/h5-6,13-15,27H,1,3,7-10H2,2,4H3
• InChI Key: DGSKIQFMHNWEFR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1CC=CC(N1CC(C(C(C(F)(F)F)(F)F)(F)F)O)CC(=C)C

Description

1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol is a complex organic compound characterized by its unique structure, which includes a pyridine ring substituted with bis(2-methylallyl) groups and a heptafluoro-2-pentanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol typically involves multiple stepsThe final step involves the addition of the heptafluoro-2-pentanol moiety under specific reaction conditions, such as the use of a suitable catalyst and controlled temperature .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the heptafluoro-2-pentanol moiety can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound is used in the development of advanced materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets through binding interactions, leading to changes in cellular processes and biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• **1-[2,6-Bis(2-methylallyl)-3,6-dihydro-1(2H)-pyridinyl]-3,3,4,4,5,5,5-heptafluoro-2-pentanol
• Bis(2-methylallyl)(1,5-cyclooctadiene)ruthenium(II)
• 2,6-Bis(1-alkyl-1H-1,2,3-triazol-4-yl)-pyridines

Uniqueness

This compound is unique due to its combination of a pyridine ring with bis(2-methylallyl) groups and a heptafluoro-2-pentanol moiety. This structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry .